![molecular formula C5H4ClNS B2422210 3-Chloropyridine-4-thiol CAS No. 1247828-52-9](/img/structure/B2422210.png)
3-Chloropyridine-4-thiol
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Overview
Description
3-Chloropyridine-4-thiol is a chemical compound with the CAS Number: 1247828-52-9 . It has a molecular weight of 145.61 .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H4ClNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
. This code represents the molecular structure of the compound. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, related compounds like pentachloropyridine have been used as building blocks in the synthesis of chemically relevant organic compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 145.61 . More specific properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Difunctionalization in Organic Synthesis
3-Chloropyridine-4-thiol plays a role in the regioselective difunctionalization of pyridines, forming 3,4-pyridyne intermediates. This method facilitates the production of various trisubstituted pyridines, a key intermediate for synthesizing compounds like paroxetine, highlighting its utility in organic synthesis (Heinz et al., 2021).
Covalent Protein Modification
4-Halopyridines, including 4-chloropyridine derivatives, are investigated for their potential as selective, tunable, and switchable covalent protein modifiers. These compounds show promise for developing chemical probes, indicating their significance in biochemical research (Schardon et al., 2017).
Selective Thiol-Blocking Reagent
Heteroaromatic alkylsulfones, structurally related to this compound, are explored as selective and reactive -SH blocking reagents. This is especially relevant in biological contexts, such as proteomics and redox investigations (Chen et al., 2017).
Application in Biomedical Studies
3-Chloropyridine derivatives have been utilized in the synthesis of compounds for evaluating antimicrobial activities. This indicates their role in developing potential therapeutics or antibacterial agents (Holla et al., 2006).
Mitochondrial Imaging
3-Chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a compound involving this compound moiety, has been used as a thiol-reactive luminescent agent for mitochondrial imaging. This represents its application in biological imaging and molecular diagnostics (Amoroso et al., 2008).
Material Science and Coatings
The reactivity of this compound derivatives in thiol-epoxy click reactions has been leveraged in the preparation of new bio-based coatings, demonstrating its significance in material science and sustainable product development (Guzmán et al., 2018).
Catalyst in Hydrogen Production
Nickel pyridinethiolate complexes, including those derived from pyridine thiols, have been used as catalysts for light-driven hydrogen production from aqueous solutions. This application signifies its potential in sustainable energy production (Han et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Chloropyridines, in general, are known to be used as building blocks in organic synthesis , suggesting that they may interact with a variety of molecular targets depending on the specific reactions they are involved in.
Mode of Action
Chloropyridines are substrates for many coupling processes, including the heck reaction, suzuki reaction, and ullmann reaction . These reactions involve the formation of carbon-carbon bonds, which could lead to significant changes in the target molecules.
Biochemical Pathways
Given its potential use in various coupling reactions , it can be inferred that it may influence a wide range of biochemical pathways depending on the specific context of its use.
Result of Action
Given its potential use in various coupling reactions , it can be inferred that its effects would largely depend on the specific reactions it is involved in and the resulting compounds formed.
Properties
IUPAC Name |
3-chloro-1H-pyridine-4-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOLJMFIAVKCWFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC=C(C1=S)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1247828-52-9 |
Source
|
Record name | 3-chloropyridine-4-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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